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Compound of Interest |

Compound Name: Davy Reagent methyl!
CAS No.: 82737-61-9
Cat. No.: B1587365
- 7

Reagent Identity: Methyl Davy's Reagent (2,4-bis(methylthio)-1,3,2,4-dithiadiphosphetane 2,4-
disulfide) CAS No: 82737-61-9 Primary Application: Thionation of carbonyls (amides, ketones,
esters) to thiocarbonyls.

Executive Summary & Chemical Profile

Methyl Davy's Reagent is a potent thionating agent, structurally analogous to Lawesson's
Reagent but substituted with methylthio groups. While it offers superior solubility in organic
solvents compared to Lawesson's Reagent, it presents a distinct and elevated safety risk
profile due to its degradation byproduct: Methyl Mercaptan (Methanethiol).

Unlike the aryl thiols released by Lawesson's Reagent (which are solids or high-boiling liquids),
Methyl Mercaptan is a gas at room temperature (B.P. 6°C) with a stench threshold in the parts-
per-billion range. Consequently, the handling of Methyl Davy's Reagent requires stricter
respiratory controls and specific oxidative quenching protocols to prevent laboratory
contamination and personnel exposure.

Chemical Hazard Data
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Parameter Specification Critical Safety Note

High sulfur content (6

Molecular Formula C2HeP2Se
atoms/molecule)
Physical State Yellow crystalline powder Dust hazard; sensitizer
] Gas (B.P. 6°C); Extremely
Reaction Byproduct Methyl Mercaptan (MeSH) ]
toxic; Odor threshold ~1 ppb
Hydrolyzes to release H2S & Keep Dry: Store under

Water Reactivity _
MeSH Argon/Nitrogen

Avoid uncontrolled heating;

Thermal Stability Decomposes >150°C ) N
exothermic decomposition

Engineering Controls & PPE

Core Directive:Odor control is a proxy for exposure control. If you can smell it, the containment

has already failed.

Engineering Controls

e Primary Containment: All operations (weighing, reaction, workup) must be performed inside
a certified chemical fume hood operating at a face velocity of >100 fpm.

e Scrubbing (Scale-up): For reactions >5g, the fume hood exhaust alone is insufficient to
mitigate the stench. Connect the reaction vessel outlet to a bleach (sodium hypochlorite)
scrubber trap.

e Glassware: Use flame-dried glassware with precision-ground joints (24/40 or similar).
Grease all joints with high-vacuum silicone grease to prevent gas leakage.

Personal Protective Equipment (PPE)

e Hand Protection:

o Standard: Double-gloving with Nitrile (minimum 5 mil).
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o High Risk (Spills/Cleaning): Silver Shield® (EVAL) laminate gloves are required.
Methanethiol permeates standard nitrile rubber rapidly.

o Respiratory: A full-face respirator with multi-gas cartridges (organic vapor + acid gas) should
be available for emergency spill cleanup, though not for routine use (rely on the hood).

Operational Protocol: Thionation Workflow

This protocol is designed to maximize yield while chemically sequestering the volatile thiol
byproducts before the reaction vessel is opened.

Step 1: Reaction Setup (Inert Atmosphere)

e Oven-dry a 2-neck round bottom flask and cool under a stream of dry Nitrogen or Argon.
o Charge the flask with the substrate (1.0 eq) and Methyl Davy's Reagent (0.5-0.6 eq).

o Note: The reagent is a dimer; 0.5 equivalents provide 1 equivalent of the active thionating
species.

¢ Add anhydrous solvent (Toluene, THF, or Xylene) via syringe.

o Solubility Advantage: Methyl Davy's Reagent dissolves more readily in THF than
Lawesson's, allowing for lower temperature reactions (60°C vs 110°C).

Step 2: Reaction Monitoring

o Heat the mixture to the required temperature (typically 60—-80°C).

e Visual Cue: The heterogeneous yellow suspension will often clear to a homogeneous
solution as the reagent dissociates into the active dithiophosphine ylide.

e Monitor via TLC.[1] Do not remove aliquots outside the hood.

Step 3: Oxidative Quenching (CRITICAL)

The standard water/bicarb workup used for Lawesson's Reagent is dangerous here because it
releases gaseous Methyl Mercaptan. You must oxidize the thiol in situ.
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Cool the reaction mixture to 0°C.

Prepare a Quench Solution: 10% Sodium Hypochlorite (Bleach) mixed 1:1 with 1M NaOH.

o Mechanism:[2][3] The NaOH keeps the MeSH deprotonated (MeS~), preventing it from
gassing out. The Hypochlorite oxidizes it to methanesulfonic acid (odorless).

Add the Quench Solution dropwise to the reaction mixture with vigorous stirring.

o Observation: Expect a slight exotherm and color change (fading of the yellow sulfur color).

Stir for 30 minutes at room temperature to ensure complete destruction of organosulfur
byproducts.

Step 4: Workup & Waste

o Dilute with DCM or Ethyl Acetate and separate layers.
e Wash the organic layer with saturated NaHCOs, then Brine.

e Waste Disposal: All aqueous waste (containing the quenched sulfonates) and solid waste
(gloves, paper towels) must be treated as "Stench Waste" and segregated in a dedicated,
sealed container inside a fume hood.

Mechanistic Visualization

The following diagram illustrates the dissociation of the reagent and the critical interception of
the toxic byproduct.
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Caption: Mechanism of thionation showing the dissociation of the dimer and the critical
oxidative quenching path to prevent MeSH gas release.

Emergency Procedures
Spills (Solid Reagent)

e Evacuate the immediate area.
o Cover the spill with a mixture of sand and solid sodium carbonate.
o Carefully sweep into a jar.

e Treat the area with 10% Bleach solution to oxidize residues.

Exposure (Methyl Mercaptan Gas)

 Inhalation: Move victim to fresh air immediately.[4][5] If breathing is difficult, administer
oxygen.[4][5] Do not use mouth-to-mouth resuscitation (risk of secondary poisoning).

» Skin Contact: Wash with soap and water, then soak the area in a dilute oxidizing solution
(e.g., 1% potassium permanganate or dilute bleach) if irritation or odor persists, followed by
thorough rinsing.
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CID 4520958: 1,3,2,4-Dithiadiphosphetane, 2,4-bis(methylthio)-, 2,4-disulfide. Retrieved
from [Link]

¢ Organic Chemistry Portal. Thionation of Amides using Lawesson's Reagent (Protocol
Adaptation). Retrieved from [Link][6]

¢ Anderson, N. G. (2012).Practical Process Research & Development — A Guide for Organic
Chemists.[7] Academic Press.[7] (Context on quenching organosulfur byproducts).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4520958
https://www.organic-chemistry.org/synthesis/C1S/thioamides/lawessonsreagent.shtm
https://www.researchgate.net/figure/Mechanism-of-the-thionation-reaction-using-Lawessons-reagent-1_fig5_356345241
https://www.andersonsprocesssolutions.com/process-tips/
https://www.andersonsprocesssolutions.com/process-tips/
https://www.benchchem.com/product/b1587365?utm_src=pdf-custom-synthesis
https://cssp.chemspider.com/66
https://www.cdhfinechemical.com/images/product/msds/37_1110933747_LAWESSONSREAGENTCASNO-19172-47-5MSDS.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10077532/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10077532/
https://pim-resources.coleparmer.com/sds/02179.pdf
https://pim-resources.coleparmer.com/sds/53649.pdf
https://www.researchgate.net/figure/Mechanism-of-the-thionation-reaction-using-Lawessons-reagent-1_fig5_356345241
https://www.andersonsprocesssolutions.com/process-tips/
https://www.benchchem.com/product/b1587365#safety-precautions-for-handling-davy-reagent-methyl
https://www.benchchem.com/product/b1587365#safety-precautions-for-handling-davy-reagent-methyl
https://www.benchchem.com/product/b1587365#safety-precautions-for-handling-davy-reagent-methyl
https://www.benchchem.com/product/b1587365#safety-precautions-for-handling-davy-reagent-methyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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